Cas no 1598437-67-2 ((7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid)

• Product Name: (7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid
• CAS No: 1598437-67-2
• MF: C₇H₇BN₂O₃
• MW: 177.9530813694
• CID: 4702252
• Update Time: 2023-08-15

(7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (7-Oxo-5,6-dihydropyrrolo[3,4-b]pyridin-3-yl)boronic acid

• Inchi： 1S/C7H7BN2O3/c11-7-6-4(2-10-7)1-5(3-9-6)8(12)13/h1,3,12-13H,2H2,(H,10,11)
• InChI Key： DIYAVMXLDMJTOX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=C(B(O)O)C=N2)CN1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 82.4